Cas no 518336-10-2 (Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI))

Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI) structure
518336-10-2 structure
Product Name:Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
CAS No:518336-10-2
MF:C11H15NO2
MW:193.242303133011
CID:1023108
PubChem ID:12143388
Update Time:2025-04-20

Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1-methylpropyl)amino]- (9CI)
    • 4-(sec-Butylamino)benzoic acid
    • 518336-10-2
    • Benzoic acid, 4-[(1-methylpropyl)amino]-
    • DB-325930
    • Inchi: 1S/C11H15NO2/c1-3-8(2)12-10-6-4-9(5-7-10)11(13)14/h4-8,12H,3H2,1-2H3,(H,13,14)
    • InChI Key: VMDOPIJCRCOZIT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NC(C)CC)=O

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 49.3Ų
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